Cas no 2171418-41-8 (4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid)

• Product Name: 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• CAS No: 2171418-41-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6148219
• PubChem ID: 165501805
• Update Time: 2025-07-22

4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• 2171418-41-8
• EN300-1489972
• 4-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-3-27(22-14-32-12-21(22)24(29)30)23(28)15(2)26-25(31)33-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-22H,3,12-14H2,1-2H3,(H,26,31)(H,29,30)/t15-,21?,22?/m0/s1
• InChI Key： OOIXCVRGVLFQKV-NYMDZQDESA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid

Introduction to 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic Acid (CAS No. 2171418-41-8)

4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid, identified by its CAS number 2171418-41-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including an amide moiety, an oxolane ring, and a fluorenyl methoxycarbonyl group. These structural features contribute to its unique chemical properties and biological interactions. The presence of the (S)-configuration at the 2-position of the propanamidooxolane ring adds an additional layer of complexity, influencing its stereochemical behavior and potential biological effects.

In recent years, there has been a growing interest in the development of novel amino acid derivatives as pharmacological agents. The compound 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid represents a significant advancement in this area. Its design incorporates elements that mimic natural amino acids, which are fundamental building blocks in biological systems. This approach has the potential to enhance drug efficacy and reduce side effects by leveraging the body's natural recognition pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes. For instance, studies have indicated that derivatives of this compound could interfere with key signaling pathways associated with inflammation and cancer progression. These findings are particularly intriguing given the high unmet medical needs in these areas.

The fluorenyl methoxycarbonyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties. This moiety is known to enhance solubility and metabolic stability, which are critical factors for drug development. Additionally, the oxolane ring contributes to the molecule's rigidity, which can improve binding affinity to target proteins. These structural features collectively contribute to the compound's overall bioactivity and therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By utilizing high-throughput virtual screening techniques, researchers have been able to identify promising candidates like 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid more efficiently than ever before. These computational methods have significantly accelerated the drug discovery process, allowing for rapid optimization of lead compounds.

In vitro studies have provided valuable insights into the biological activity of this compound. Initial experiments have demonstrated its ability to inhibit specific enzymes relevant to disease pathways. For example, preliminary data suggest that it may interfere with kinases involved in tumor growth and metastasis. Furthermore, its interaction with other cellular targets has been explored, revealing potential applications in neurodegenerative diseases and infectious disorders.

The synthesis of this compound presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as chiral resolution and asymmetric synthesis have been employed to ensure the correct stereochemistry at critical positions within the molecule. These advancements are crucial for achieving optimal biological activity.

The pharmaceutical industry is increasingly focused on developing personalized medicine approaches, where drugs are tailored to individual patients based on their genetic profiles. The unique properties of 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid make it a promising candidate for such applications. Its ability to interact selectively with disease-specific targets could lead to more effective treatments with fewer off-target effects.

Ongoing clinical trials are evaluating the safety and efficacy of various derivatives based on this core structure. While results from these trials are still pending, preliminary findings are encouraging and suggest that this class of compounds may offer significant therapeutic benefits. The next phase involves larger-scale studies to further validate their clinical potential.

The environmental impact of pharmaceutical development is also a critical consideration. Efforts are being made to optimize synthetic routes for greater sustainability, reducing waste and energy consumption without compromising yield or purity. The production process for 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid is being refined with these principles in mind, ensuring that future applications align with green chemistry practices.

In conclusion, 4-(2S)-N-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanamidooxolane carboxylic acid (CAS No. 2171418418) is a highly promising compound with significant therapeutic potential. Its unique molecular structure, biological activity, and synthetic feasibility make it a valuable asset in ongoing pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one are poised to play a crucial role in next-generation treatments.